![molecular formula C21H13ClN4O3 B4239064 2-chloro-4-nitro-N-[3-(2-quinoxalinyl)phenyl]benzamide](/img/structure/B4239064.png)
2-chloro-4-nitro-N-[3-(2-quinoxalinyl)phenyl]benzamide
Overview
Description
2-chloro-4-nitro-N-[3-(2-quinoxalinyl)phenyl]benzamide, also known as AQ-RA 741, is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in drug development.
Mechanism of Action
The mechanism of action of 2-chloro-4-nitro-N-[3-(2-quinoxalinyl)phenyl]benzamide 741 involves the inhibition of cyclooxygenase-2 (COX-2) activity, which is an enzyme responsible for the production of prostaglandins that promote inflammation and pain. This compound 741 also activates the adenosine A1 receptor, which has been shown to have anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
Studies have shown that this compound 741 can decrease the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in immune cells. This compound 741 has also been found to reduce pain sensitivity and improve motor function in animal models of neuropathic pain. Additionally, this compound 741 has shown promising antitumor effects in cancer cell lines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-chloro-4-nitro-N-[3-(2-quinoxalinyl)phenyl]benzamide 741 in lab experiments is its high potency and selectivity for COX-2 inhibition. However, this compound 741 has limited solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to determine the long-term safety and efficacy of this compound 741 in humans.
Future Directions
Several potential future directions for 2-chloro-4-nitro-N-[3-(2-quinoxalinyl)phenyl]benzamide 741 research include investigating its effects on other biological systems, such as the cardiovascular and respiratory systems. Additionally, studies could explore the use of this compound 741 in combination with other drugs to enhance its therapeutic effects. Further research is also needed to determine the optimal dosage and administration route for this compound 741 in humans.
In conclusion, this compound 741 is a promising chemical compound with potential applications in drug development. Its mechanism of action, biochemical and physiological effects, and future directions warrant further investigation to fully understand its therapeutic potential.
Scientific Research Applications
2-chloro-4-nitro-N-[3-(2-quinoxalinyl)phenyl]benzamide 741 has been found to exhibit potential pharmacological properties, including anti-inflammatory, analgesic, and antitumor activities. Several studies have investigated the effects of this compound 741 on various biological systems, such as the immune system, nervous system, and cancer cells.
Properties
IUPAC Name |
2-chloro-4-nitro-N-(3-quinoxalin-2-ylphenyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13ClN4O3/c22-17-11-15(26(28)29)8-9-16(17)21(27)24-14-5-3-4-13(10-14)20-12-23-18-6-1-2-7-19(18)25-20/h1-12H,(H,24,27) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWFFQWAYKRDOSX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CC(=N2)C3=CC(=CC=C3)NC(=O)C4=C(C=C(C=C4)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13ClN4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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